Cas no 1720-11-2 (2-methyl-dotriacontane)
2-methyl-dotriacontane structure
Product Name:2-methyl-dotriacontane
CAS No:1720-11-2
MF:C33H68
MW:464.8930311203
MDL:MFCD32702010
CID:2060953
PubChem ID:74399
Update Time:2025-04-21
2-methyl-dotriacontane Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-dotriacontane
- 2-Methyldotriacontan
- 2-Methyldotriacontane
- isotritriacontane
- Dotriacontane, 2-methyl-
- 90398-67-7
- 2-Methyldotriaconlane
- ZMRQKNNNZMSHKH-UHFFFAOYSA-N
- SY273022
- DTXSID70920403
- 1720-11-2
- LMFA11000341
- MFCD32702010
- DB-240375
- DTXCID001349312
-
- MDL： MFCD32702010
- Inchi： 1S/C33H68/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33(2)3/h33H,4-32H2,1-3H3
- InChI Key： ZMRQKNNNZMSHKH-UHFFFAOYSA-N
- SMILES： C(CCCCCCCCCCCCC(C)C)CCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 464.532102169g/mol
- Monoisotopic Mass: 464.532102169g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 33
- Rotatable Bond Count: 29
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 17.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 0.9022 (estimate)
- Melting Point: 51.05°C (estimate)
- Boiling Point: 469.55°C (estimate)
- Refractive Index: 1.4607 (estimate)
2-methyl-dotriacontane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1188385-1g |
2-Methyldotriacontane |
1720-11-2 | 95% | 1g |
$1650 | 2024-07-19 | |
| eNovation Chemicals LLC | Y1188385-1g |
2-Methyldotriacontane |
1720-11-2 | 95% | 1g |
$1650 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1188385-1g |
2-Methyldotriacontane |
1720-11-2 | 95% | 1g |
$1650 | 2025-03-01 |
2-methyl-dotriacontane Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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